Magnesium bisulfate

Specification

• CAS No.: 10028-26-9
• Molecular Formula: H2MgO8S2
• Molecular Weight: 218.5 g/mol
• IUPAC Name: magnesium;hydrogen sulfate
• Standard InChI: InChI=1S/Mg.2H2O4S/c;2*1-5(2,3)4/h;2*(H2,1,2,3,4)/q+2;;/p-2
• Standard InChI Key: FXBYOMANNHFNQV-UHFFFAOYSA-L
• SMILES: OS(=O)(=O)[O-].OS(=O)(=O)[O-].[Mg+2]
• Canonical SMILES: OS(=O)(=O)[O-].OS(=O)(=O)[O-].[Mg+2]

Introduction

Physical and Chemical Properties

Magnesium bisulfate exhibits specific physical and chemical properties that determine its behavior in various applications and processing conditions.

Basic Physical and Chemical Characteristics

According to chemical database information, magnesium bisulfate has the following fundamental properties:

Property	Value
Chemical Formula	Mg(HSO₄)₂
Molecular Weight	218.446 g/mol
Stereochemistry	Achiral
Optical Activity	None
Defined Stereocenters	0/0
Charge	0
SMILES Notation	[Mg++].OS([O-])(=O)=O.OS([O-])(=O)=O
InChIKey	FXBYOMANNHFNQV-UHFFFAOYSA-L

These properties have been documented in chemical databases and provide the foundation for understanding the compound's behavior in various applications.

Chemical Structure and Representation

The chemical structure of magnesium bisulfate consists of one magnesium ion coordinated with two bisulfate ions. This structure can be represented through standard chemical notation systems:

The InChI (International Chemical Identifier) representation is:
InChI=1S/Mg.2H2O4S/c;21-5(2,3)4/h;2(H2,1,2,3,4)/q+2;;/p-2

Based on its chemical structure, magnesium bisulfate would be expected to demonstrate:

• Water solubility due to its ionic nature

• Acidic characteristics in aqueous solutions

• Potential for dissociation to provide both magnesium and bisulfate ions in solution

Applications of Magnesium Bisulfate

Research and market analysis indicate that magnesium bisulfate has found utility across several industrial sectors, with applications continuing to expand as new uses are discovered.

Water Treatment Applications

Magnesium bisulfate serves important functions in water treatment processes:

• Acts as a coagulant in certain water purification methods

• Contributes to pH adjustment in water treatment systems

• May assist in the removal of specific contaminants

The compound's importance in water treatment is expected to grow significantly, as freshwater demand is projected to increase by 55% globally between 2000 and 2050, according to the Organization for Economic Co-operation and Development.

Agricultural Applications

In agriculture, magnesium bisulfate functions as a specialized fertilizer with multiple benefits:

Chemical Synthesis Applications

Magnesium bisulfate serves as an important reagent and catalyst in various chemical synthesis processes:

• Functions as a catalyst for specific chemical reactions

• Serves as a source of bisulfate ions in certain synthetic pathways

• Contributes to reaction efficiency in selected industrial processes

Pharmaceutical and Healthcare Applications

The pharmaceutical and healthcare industries utilize magnesium bisulfate for specific purposes:

• Exhibits antifungal properties useful in certain formulations

• Provides antiseptic qualities valuable in healthcare products

• May have therapeutic applications that continue to be researched

Food Industry Applications

In food processing and preservation, magnesium bisulfate serves several important functions:

• Acts as a food additive and preservative

• Helps achieve lower pH in food products, enhancing safety

• Enhances flavor while potentially allowing reduced sodium content

• Reduces time and temperature requirements in thermal food processing

The following table summarizes the key applications of magnesium bisulfate across different industries:

Industry	Applications	Benefits
Water Treatment	Coagulation, pH adjustment	Improved water quality, contaminant removal
Agriculture	Fertilizer, nutrient supplement	Enhanced plant growth, correction of nutrient deficiencies
Chemical	Catalyst, reagent	Facilitation of chemical reactions, process efficiency
Pharmaceuticals	Ingredient in specific formulations	Antifungal and antiseptic properties
Food & Beverage	Additive, preservative	Improved food safety, enhanced flavor, reduced processing requirements

Manufacturing Processes

Industrial Production Methods

While detailed information about specific manufacturing processes for magnesium bisulfate is limited in the available sources, the IMARC Group's manufacturing plant project report provides insights into the industrial production of this compound.

The manufacturing of magnesium bisulfate typically involves:

• Specialized plant setups designed for the production of this specific compound

• Carefully controlled reaction conditions to ensure product quality

• Specific machinery and technology requirements documented in manufacturing guidelines

• Quality control procedures to verify product specifications

Production Requirements

According to the manufacturing plant project report, the production of magnesium bisulfate involves several key components:

• Raw material specifications and sourcing guidelines

• Utility requirements for efficient production

• Infrastructure considerations for manufacturing facilities

• Packaging and transportation specifications

• Manpower requirements for various production stages

Market Analysis and Economic Considerations

Market Growth Drivers

The magnesium bisulfate market is experiencing steady growth, propelled by several factors:

• Expanding applications across diverse industrial sectors

• Increasing global water treatment needs, with freshwater demand projected to rise significantly

• Growing agricultural demand for specialized fertilizers

• Rising utilization in food processing and preservation

• Pharmaceutical applications leveraging its antifungal and antiseptic properties

Economic Indicators

The IMARC Group's project report provides economic insights into the magnesium bisulfate industry:

• Capital investment requirements for establishing production facilities

• Project funding considerations and financial structures

• Operating expense projections and cost analysis

• Revenue expectations and market potential

• Profit and loss projections for manufacturing operations

• Return on investment (ROI) calculations and net present value (NPV) estimates

These economic indicators suggest a positive outlook for investments in magnesium bisulfate production, reflecting growing market demand and expanding applications.

Future Research Directions

While magnesium bisulfate has demonstrated utility across multiple applications, several areas warrant further research and development:

Property Characterization

• More comprehensive analysis of physical and chemical properties

• Detailed studies of behavior under various environmental conditions

• Investigation of potential structural modifications to enhance specific properties

Application Development

• Exploration of additional applications in emerging industries

• Optimization of formulations for specific use cases

• Comparative studies with related compounds to determine optimal applications

Environmental Impact Assessment

• Evaluation of long-term environmental effects

• Development of sustainable production methods

• Analysis of biodegradability and environmental persistence

Data Table: Key Research Findings on Magnesium Bisulfate
Steady market growth driven by diverse industrial applications
Significant potential in water treatment as global freshwater demand increases
Valuable agricultural applications as a source of essential plant nutrients
Multiple functions in food processing including safety enhancement and flavor improvement
Economic projections indicating positive return on investment for manufacturing operations